molecular formula C16H8N6 B8337990 5,6-Di(2-pyridyl)pyrazine-2,3-dicarbonitrile

5,6-Di(2-pyridyl)pyrazine-2,3-dicarbonitrile

Cat. No.: B8337990
M. Wt: 284.27 g/mol
InChI Key: WGSBXSBPVUTUKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Di(2-pyridyl)pyrazine-2,3-dicarbonitrile is a useful research compound. Its molecular formula is C16H8N6 and its molecular weight is 284.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H8N6

Molecular Weight

284.27 g/mol

IUPAC Name

5,6-dipyridin-2-ylpyrazine-2,3-dicarbonitrile

InChI

InChI=1S/C16H8N6/c17-9-13-14(10-18)22-16(12-6-2-4-8-20-12)15(21-13)11-5-1-3-7-19-11/h1-8H

InChI Key

WGSBXSBPVUTUKB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)C2=NC(=C(N=C2C3=CC=CC=N3)C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 250 mL round bottomed flask are placed, 2,2'-pyridil (8.48 g, 40 mmol), diaminomaleonitrile (4.32 g, 40 mmol) and 125 mL of ethanol. The flask is fitted with a magnetic stirrer and a condenser, and refluxed for 30 minutes. The mixture is allowed to cool, and 10 mL of water is added. Filtration yielded 8.9 g of crude product as a beige solid. The solid is boiled in benzene (400 mL) and filtered hot. The red filtrate is discarded giving 5.2 g of the title compound as a pale beige solid.
Quantity
8.48 g
Type
reactant
Reaction Step One
Quantity
4.32 g
Type
reactant
Reaction Step Two
Quantity
125 mL
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
reactant
Reaction Step Four
Quantity
400 mL
Type
solvent
Reaction Step Five

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